(5,6-Dimethylpyrazin-2-yl)methanamine

• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: (5,6-dimethylpyrazin-2-yl)methanamine
• InChI: InChI=1S/C7H11N3/c1-5-6(2)10-7(3-8)4-9-5/h4H,3,8H2,1-2H3
• InChI Key: DLSLVTBPIGHSEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(N=C1C)CN

Description

(5,6-Dimethylpyrazin-2-yl)methanamine is a pyrazine derivative featuring a methanamine group at the 2-position and methyl substituents at the 5- and 6-positions of the heteroaromatic ring. This structural configuration imparts unique physicochemical properties, such as moderate lipophilicity and electronic effects, which are critical in medicinal chemistry and drug design.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5,6-Dimethylpyrazin-2-yl)methanamine typically involves the alkylation of pyrazine derivatives. One common method is the reaction of 5,6-dimethylpyrazine with formaldehyde and ammonia under controlled conditions to yield the desired amine . The reaction is usually carried out in an inert atmosphere to prevent oxidation and at a temperature range of 2-8°C to maintain stability .

Industrial Production Methods

Industrial production of (5,6-Dimethylpyrazin-2-yl)methanamine may involve similar synthetic routes but on a larger scale. The process often includes the use of continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

(5,6-Dimethylpyrazin-2-yl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazine derivatives.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various substituted pyrazines.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyrazine carboxylic acids, while substitution reactions can produce various alkyl or acyl pyrazines .

Scientific Research Applications

(5,6-Dimethylpyrazin-2-yl)methanamine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.

Industry: It is used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of (5,6-Dimethylpyrazin-2-yl)methanamine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds with biological molecules, influencing their structure and function. Additionally, the pyrazine ring can participate in π-π interactions, affecting the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2.1. Structural Analogues and Substituent Effects

The following compounds are key structural analogues, differing in substituent type, position, or ring system:

Compound	Structure	Substituents	Molecular Formula	Key Features
(5,6-Dimethylpyrazin-2-yl)methanamine	Pyrazine ring	2-methanamine, 5,6-dimethyl	C₇H₁₁N₃	High lipophilicity due to methyl groups; potential for enhanced membrane permeability.
(5,6-Dimethoxypyridin-2-yl)methanamine	Pyridine ring	2-methanamine, 5,6-dimethoxy	C₈H₁₂N₂O₂	Methoxy groups increase polarity and hydrogen-bonding capacity; may alter pharmacokinetics.
2-Amino-6-methylpyrazine	Pyrazine ring	2-amine, 6-methyl	C₅H₇N₃	Fewer methyl groups reduce steric hindrance; simpler synthesis but lower lipophilicity.
(5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazol-3-yl)methanamine	Bicyclic pyrrolopyrazole	3-methanamine	C₇H₁₁N₃	Bicyclic system introduces ring strain; may influence receptor binding selectivity.

2.2. Physicochemical Properties

• Solubility : Methyl substituents in (5,6-Dimethylpyrazin-2-yl)methanamine reduce water solubility compared to polar analogues like (5,6-Dimethoxypyridin-2-yl)methanamine. Data from benzenemethanamine (solubility ~0.5–1.2 mol fraction in polar solvents) suggest similar trends for substituted pyrazines .

Biological Activity

(5,6-Dimethylpyrazin-2-yl)methanamine is a compound with notable biological activities, particularly in the fields of microbiology and pharmacology. This article explores its biological properties, synthesis, mechanisms of action, and potential applications in medicine and industry.

• Molecular Formula : C7H11N3
• Molecular Weight : 137.18 g/mol
• IUPAC Name : (5,6-dimethylpyrazin-2-yl)methanamine
• Canonical SMILES : CC1=NC=C(N=C1C)CN

Property	Value
Molecular Formula	C7H11N3
Molecular Weight	137.18 g/mol
IUPAC Name	(5,6-dimethylpyrazin-2-yl)methanamine
InChI Key	DLSLVTBPIGHSEI-UHFFFAOYSA-N

Synthesis

The synthesis of (5,6-Dimethylpyrazin-2-yl)methanamine typically involves the alkylation of pyrazine derivatives. A common method includes the reaction of 5,6-dimethylpyrazine with formaldehyde and ammonia under controlled conditions.

Antimicrobial Properties

Research indicates that (5,6-Dimethylpyrazin-2-yl)methanamine exhibits antimicrobial activity. One study highlighted its potential against various bacterial strains, suggesting that it could serve as a lead compound for developing new antibiotics .

The biological activity of this compound is attributed to its ability to interact with specific molecular targets within microbial cells. The amine group can form hydrogen bonds with biological macromolecules, influencing their structure and function. Additionally, the pyrazine ring may participate in π-π interactions that enhance binding affinity to target sites.

Case Studies

• Antibiotic Development : A study focused on the synthesis of derivatives of (5,6-Dimethylpyrazin-2-yl)methanamine showed promising results in inhibiting biofilm formation in Vibrio cholerae, indicating its potential as an antibacterial agent .
• Cancer Research : Preliminary studies have suggested that compounds similar to (5,6-Dimethylpyrazin-2-yl)methanamine may exhibit anticancer properties by inducing apoptosis in cancer cells through modulation of signaling pathways .

Pharmaceutical Industry

Due to its biological activities, (5,6-Dimethylpyrazin-2-yl)methanamine is being investigated as a pharmaceutical intermediate for developing new antimicrobial agents and anticancer drugs.

Industrial Use

This compound is also utilized in the synthesis of dyes and pigments, leveraging its unique chemical properties to enhance material characteristics.

Comparative Analysis

A comparison with similar compounds reveals that (5,6-Dimethylpyrazin-2-yl)methanamine's unique substitution pattern contributes to its distinct biological activities. For instance:

Compound	Structure Characteristics	Biological Activity
(5-Methylpyrazin-2-yl)methanamine	One less methyl group	Moderate antimicrobial activity
(3-Chloro-5,6-dimethylpyrazin-2-yl)methanamine	Chlorine substitution at the 3 position	Enhanced reactivity